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Introduction

Desoxycarbadox-D3 is the deuterated stable isotope-labeled internal standard for

Desoxycarbadox (DCBX). Desoxycarbadox is a principal and toxicologically significant

metabolite of the veterinary drug Carbadox, an antimicrobial agent previously used in swine

production to promote growth and prevent disease.[1][2] Due to the carcinogenic potential of

Carbadox and its metabolite Desoxycarbadox, regulatory agencies worldwide have established

maximum residue limits (MRLs) or banned the use of Carbadox in food-producing animals.[1]

[3] Consequently, sensitive and reliable analytical methods are crucial for monitoring

Desoxycarbadox residues in food products, particularly pork, to ensure consumer safety. The

use of Desoxycarbadox-D3 as an internal standard is a critical component of these analytical

methods, enabling accurate quantification by compensating for matrix effects and variations in

sample preparation and instrument response.[2]

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals on the use of Desoxycarbadox-D3 in food safety studies,

focusing on the analysis of Desoxycarbadox in swine tissues.

I. Quantitative Data Summary
The following tables summarize the performance of a validated Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) method for the determination of Desoxycarbadox

(DCBX) and other Carbadox-related residues in swine tissues.[4][5][6]
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Table 1: Method Detection and Quantification Limits[4][6]

Analyte Matrix
Limit of Detection
(LOD) (µg/kg)

Limit of
Quantification
(LOQ) (µg/kg)

Desoxycarbadox

(DCBX)
Swine Liver & Muscle 0.01 - 0.25 0.02 - 0.5

Quinoxaline-2-

carboxylic acid (QCA)
Swine Liver & Muscle 0.01 - 0.25 0.5

3-methyl-quinoxaline-

2-carboxylic acid

(MQCA)

Swine Liver & Muscle 0.01 - 0.25 0.5

Table 2: Method Accuracy and Precision[4][5]

Analyte Matrix
Fortification
Level
(µg/kg)

Recovery
(%)

Relative
Standard
Deviation
(RSD%)
(Intra-day)

Relative
Standard
Deviation
(RSD%)
(Inter-day)

Desoxycarba

dox (DCBX)

Swine Liver &

Muscle
1.0, 10, 50 79.1 - 91.1 5.0 - 7.4 5.5 - 9.2

Quinoxaline-

2-carboxylic

acid (QCA)

Swine Liver &

Muscle
1.0, 10, 50 79.1 - 91.1 5.0 - 7.4 5.5 - 9.2

3-methyl-

quinoxaline-

2-carboxylic

acid (MQCA)

Swine Liver &

Muscle
1.0, 10, 50 79.1 - 91.1 5.0 - 7.4 5.5 - 9.2

II. Metabolic Pathway of Carbadox
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Carbadox undergoes rapid metabolism in swine. The primary metabolic pathway involves the

reduction of the N-oxide groups to form Desoxycarbadox.[1][4] Desoxycarbadox is a transient

but crucial metabolite to monitor due to its toxicity. It is further metabolized to the less toxic and

more persistent marker residue, Quinoxaline-2-carboxylic acid (QCA).[3]

Carbadox Desoxycarbadox (DCBX)
(Carcinogenic Metabolite)

Reduction of N-oxide groups Quinoxaline-2-carboxylic acid (QCA)
(Marker Residue)

Side-chain cleavage and oxidation

Click to download full resolution via product page

Carbadox Metabolic Pathway

III. Experimental Protocols
This section details a widely used and validated protocol for the analysis of Desoxycarbadox in

swine liver and muscle tissue using Desoxycarbadox-D3 as an internal standard.[4][7][8]

A. Materials and Reagents

Desoxycarbadox (DCBX) analytical standard

Desoxycarbadox-D3 (DCBX-D3) internal standard solution (e.g., 1 µg/mL in acetonitrile)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Metaphosphoric acid

Formic acid

Trifluoroacetic acid

Water (deionized or Milli-Q)

Solid-Phase Extraction (SPE) cartridges: Mixed-mode anion-exchange (e.g., Oasis MAX)

Swine tissue samples (liver, muscle)
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B. Standard Solution Preparation

Stock Standard Solutions (1 mg/mL): Accurately weigh and dissolve Desoxycarbadox in

methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of mixed working standard solutions by

serially diluting the stock solutions with the initial mobile phase composition.

Internal Standard Spiking Solution: Prepare a working solution of Desoxycarbadox-D3 at a

suitable concentration (e.g., 100 ng/mL) in acetonitrile.

C. Sample Preparation and Extraction
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Sample Extraction

Solid-Phase Extraction (SPE) Cleanup

Final Preparation

1. Homogenize 2g of tissue

2. Spike with Desoxycarbadox-D3

3. Add 10 mL of 2% metaphosphoric acid
in 20% methanol

4. Vortex for 2 min

5. Centrifuge at 4000 rpm for 10 min

6. Collect supernatant

7. Condition Oasis MAX cartridge

8. Load the supernatant

9. Wash the cartridge

10. Elute with 2% trifluoroacetic acid
in methanol

11. Evaporate eluate to dryness

12. Reconstitute in initial mobile phase

13. Filter through 0.22 µm filter

14. Inject into LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

